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Compound of Interest

Compound Name: Methyl isonipecotate

Cat. No.: B140471 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Methyl Isonipecotate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl isonipecotate, also known as methyl 4-piperidinecarboxylate, is a versatile

heterocyclic building block of significant interest in the pharmaceutical and chemical industries.

[1][2] As an ester derivative of isonipecotic acid, its structural motif is a key component in the

synthesis of a wide array of biologically active compounds, including neurochemicals,

antibacterials, and enzyme inhibitors.[1][3][4] This technical guide provides a comprehensive

overview of the physical and chemical properties of methyl isonipecotate, detailed

experimental protocols for its synthesis, and its applications in drug discovery and

development. All quantitative data is presented in structured tables for clarity and ease of

comparison.

Chemical Identity
Methyl isonipecotate is a piperidine derivative with a methyl ester group at the 4-position.
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Identifier Value

IUPAC Name methyl piperidine-4-carboxylate[5]

Synonyms
Methyl 4-piperidinecarboxylate, Isonipecotic

acid methyl ester[1][3][6]

CAS Number 2971-79-1[5][7]

Molecular Formula C₇H₁₃NO₂[3][7]

Molecular Weight 143.18 g/mol [5][7]

SMILES COC(=O)C1CCNCC1[5][7]

InChI Key RZVWBASHHLFBJF-UHFFFAOYSA-N[5][7]

Physical Properties
Methyl isonipecotate is typically a colorless to pale yellow liquid at room temperature with a

faint, amine-like or fruity odor.[3][8][9] It is a viscous compound with moderate volatility under

ambient conditions.[8][9]

Table 1: Physical Properties of Methyl Isonipecotate
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Property Value Reference

Appearance Colorless to pale yellow liquid [3][8][9]

Boiling Point 85-90 °C [1][3][7]

93 °C / 10 mmHg [6]

193.8 °C at 760 mmHg [2]

Melting Point 116 °C (for hydrochloride salt)

Density 1.06 g/mL at 25 °C [1][3][7]

Refractive Index (n20/D) 1.465 [3][7]

Vapor Pressure 0.457 mmHg at 25 °C [3][10]

Flash Point 192 °F (89 °C) [3][6]

pKa 9.78 ± 0.10 (Predicted) [3][8][9]

Water Solubility Slightly soluble [1][3][8][9]

Solubility in Organic Solvents
Soluble in chloroform, ethanol,

acetone, and ether
[3][8][9]

Chemical Properties
Reactivity and Stability
Methyl isonipecotate is considered a stable compound under normal conditions.[11] However,

it is sensitive to air and should be stored under an inert atmosphere.[6] It is incompatible with

strong oxidizing agents.[11] The secondary amine in the piperidine ring allows it to undergo

various reactions, such as N-alkylation, N-arylation, and acylation, making it a versatile

intermediate for creating a diverse range of derivatives.

Storage
For optimal stability, methyl isonipecotate should be kept in a dark place, under an inert

atmosphere, and stored in a freezer at temperatures under -20°C.[1][3][4][8]
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Spectral Data
Spectroscopic data is crucial for the identification and characterization of methyl
isonipecotate.

Table 2: Spectral Data for Methyl Isonipecotate

Technique Data Highlights

¹H NMR
Spectra are available and can be used for

structural confirmation.[12][13]

¹³C NMR
Spectral data has been recorded and is

available in various databases.[5]

IR Spectroscopy

FTIR and ATR-IR spectra are available, showing

characteristic peaks for the functional groups

present.[5]

Mass Spectrometry
GC-MS data is available, with a top peak at m/z

57.[5]

Raman Spectroscopy FT-Raman spectra have been documented.[5]

Experimental Protocols
Synthesis of Methyl Isonipecotate
Several methods for the synthesis of methyl isonipecotate have been reported. One common

laboratory-scale procedure involves the esterification of isonipecotic acid. A more scalable

approach involves the reduction of methyl isonicotinate.

Method 1: Esterification of Isonipecotic Acid This method involves the reaction of isonipecotic

acid with methanol in the presence of an acid catalyst, such as sulfuric acid or thionyl chloride,

typically at elevated temperatures with reflux.[8][14]

Method 2: Reduction of Methyl Isonicotinate Methyl isonipecotate can be synthesized by the

reduction of methyl isonicotinate.[4] This hydrogenation reaction can be carried out using a
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catalyst like ruthenium at 100-150°C in methanol.[3][4] Another reported method uses Raney

nickel as the catalyst, though this requires high temperature and pressure.[14]

General Purification Protocol (Post-Synthesis) A general workup and purification procedure

following synthesis from a protected precursor is described below.[15]

Solvent Removal: After the reaction is complete, the solvent is evaporated under reduced

pressure.

Workup Method A (for free amine):

The solid residue is washed twice with petroleum ether to remove by-products.

The residue is then dissolved in methanol and filtered through a celite pad.

Removal of the solvent under reduced pressure yields the free amine.[1][8][15]

Workup Method B (for acylated amine):

Water and acetic acid are removed from the reaction mixture in vacuo.

The residue is dissolved in dry dichloromethane, followed by the addition of triethylamine

and an acylating agent (e.g., acetic anhydride or benzoyl chloride).

After the reaction, the solvent is evaporated, and the residue is extracted with ethyl

acetate.

The combined organic layers are washed with water and brine, then dried over sodium

sulfate.

The solvent is removed, and the product is purified by silica gel column chromatography.

[1][8][15]
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General Synthesis and Purification Workflow

Synthesis

Workup & Purification

Starting Material
(e.g., Methyl Isonicotinate or

 N-protected precursor)

Chemical Reaction
(e.g., Hydrogenation or Deprotection)

Reagents, Catalyst

Solvent Evaporation

Extraction / Washing

Purification
(e.g., Column Chromatography)

Pure Methyl Isonipecotate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of methyl isonipecotate.

Applications in Research and Drug Development
Methyl isonipecotate is a valuable building block in medicinal chemistry and drug discovery.

[2] Its piperidine core is a common scaffold in many pharmaceuticals.
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Intermediate in Pharmaceutical Synthesis: It serves as a key reactant in the synthesis of a

variety of biologically active molecules, including antitubercular agents, protein kinase D

inhibitors, and other neurochemicals.[1][3][4]

Enzyme Inhibition Research: It is used to synthesize potent inhibitors of enzymes like soluble

epoxide hydrolase (sEH), which are targets for treating diseases associated with sEH

dysregulation.[1][3][4]

Fragment-Based Drug Discovery (FBDD): The three-dimensional structure of the piperidine

ring makes methyl isonipecotate and its derivatives useful fragments for screening against

biological targets, helping to generate lead compounds in drug development programs.[3]

Catalyst Development: It has been used as a reactant for creating scalable catalysts for

asymmetric hydrogenation reactions.[1][3]

Key Application Areas

Therapeutic Targets & Outcomes

Methyl Isonipecotate
(Versatile Building Block)

Pharmaceutical Synthesis Enzyme Inhibitor Synthesis
(e.g., sEH inhibitors)

Fragment-Based
Drug Discovery (FBDD)

Antitubercular Agents Protein Kinase D
Inhibitors Neurochemicals Novel Lead Compounds

Click to download full resolution via product page

Caption: Applications of methyl isonipecotate in drug discovery and development.

Safety Information
Methyl isonipecotate is classified as an irritant. It can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[1][5] In some cases, it may cause severe skin

burns and eye damage.[5] Standard safety precautions, including the use of personal
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protective equipment such as gloves, safety glasses, and a lab coat, should be followed when

handling this chemical. Work should be conducted in a well-ventilated area or under a fume

hood.[11]

Conclusion
Methyl isonipecotate is a fundamentally important chemical intermediate with well-defined

physical and chemical properties. Its utility in the synthesis of complex molecules solidifies its

role as a critical tool for researchers in medicinal chemistry and drug development. This guide

provides the essential technical information required for its effective and safe use in a

laboratory and research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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